Ethyl 4-(phenylethynyl)benzoate
Overview
Description
Scientific Research Applications
1. Medicinal Chemistry and Pharmacology
Ethyl 4-(phenylethynyl)benzoate and its derivatives have been extensively studied in medicinal chemistry. For instance, ethyl 4-(1-benzyl-1H-indazol-3-yl)benzoate, a derivative, was identified as a non-peptide protease-activated receptor 4 (PAR4) antagonist, showing promise in the development of novel antiplatelet drug candidates (Chen et al., 2008). Another derivative, ethyl 4-(2-aryloxyhexyloxy)benzoates, demonstrated activity in inducing precocious metamorphosis in larvae of the silkworm, indicating potential as anti-juvenile hormone agents (Furuta et al., 2006).
2. Liquid Crystal and Polymer Research
This compound derivatives have found applications in the field of liquid crystals and polymers. Studies have shown that these derivatives can form liquid crystalline phases, which are beneficial for applications in displays and sensors. For example, a study on ethyl 4-((4-alkoxyphenyl)diazenyl)benzoates revealed their potential use in liquid crystal displays (LCDs) and temperature sensing devices due to their mesogenic properties (Mehmood et al., 2018). Additionally, compounds like 4-n-alkoxyphenyl4-[(4-n-alkoxy-2,3,5,6-tetrafluorophenyl)ethynyl]benzoates have been synthesized for their high clearing points and mesomorphic behavior, important for advanced material applications (Dai et al., 2013).
properties
IUPAC Name |
ethyl 4-(2-phenylethynyl)benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14O2/c1-2-19-17(18)16-12-10-15(11-13-16)9-8-14-6-4-3-5-7-14/h3-7,10-13H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOXFGLUYWQJUQC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)C#CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70405285 | |
Record name | ETHYL 4-(PHENYLETHYNYL)BENZOATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70405285 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
63164-96-5 | |
Record name | ETHYL 4-(PHENYLETHYNYL)BENZOATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70405285 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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